Cas no 64858-60-2 (2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)-)

2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)- Properties

Names and Identifiers

• 2H-1,3-Thiazine, 3-acetyltetrahydro-2-(nitromethylene)-
• 1-[2-(nitromethylidene)-1,3-thiazinan-3-yl]ethanone
• 64858-60-2
• DTXSID40706256
• 1-[2-(Nitromethylidene)-1,3-thiazinan-3-yl]ethan-1-one
• 3-acetyl-2-nitromethylene-tetrahydro-2-H-1,3-thiazine
• CNFHPYIXKZSZPX-UHFFFAOYSA-N
• +Expand

• InChIKey： CNFHPYIXKZSZPX-UHFFFAOYSA-N
• Inchi： InChI=1S/C7H10N2O3S/c1-6(10)8-3-2-4-13-7(8)5-9(11)12/h5H,2-4H2,1H3
• SMILES： CC(=O)N1CCCSC1=C[N+](=O)[O-]

Computed Properties

• Exact Mass: 202.04121336g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 0
• Monoisotopic Mass: 202.04121336g/mol
• Heavy Atom Count: 13
• Complexity: 259
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.5
• Topological Polar Surface Area: 91.4Ų